Cas no 2171634-34-5 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• CAS No: 2171634-34-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6406129
• PubChem ID: 165550520
• Update Time: 2025-10-23

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• 2171634-34-5
• EN300-1492536
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid

• Inchi： 1S/C26H32N2O5/c1-5-28(15-23(29)30)24(31)22(14-26(2,3)4)27-25(32)33-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,5,14-16H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： KRYYHPAJMFIVDH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid

2-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-Dimethylpentanamidoacetic Acid: A Comprehensive Overview

2-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid (CAS No. 2171634-34-5) is a complex organic compound with significant applications in the fields of chemistry and biochemistry. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with an ethyl-substituted pentanamidoacetic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in advanced chemical synthesis and biotechnological applications.

The synthesis of 2-N-Ethyl... involves a multi-step process that typically begins with the preparation of the Fmoc derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring high purity and yield. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under acidic conditions, making it ideal for use in peptide synthesis. This property has led to its widespread adoption in the pharmaceutical industry for the development of novel therapeutic agents.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored the use of 2-N-Ethyl... as a carrier for delivering bioactive molecules to specific targets within the body. The Fmoc group plays a crucial role in this application by protecting the bioactive payload during transit and ensuring its controlled release at the desired site. This approach has shown promise in improving the efficacy and reducing the side effects of various drugs.

In addition to its role in drug delivery, 2-N-Ethyl... has also been investigated for its potential in materials science. The compound's unique structure allows it to form self-assembled monolayers on various surfaces, which can be used to create highly functional materials with tailored properties. For instance, these monolayers have been employed to enhance the biocompatibility of implantable medical devices, reducing the risk of immune responses and improving patient outcomes.

Recent studies have also highlighted the importance of 2-N-Ethyl... in analytical chemistry. Its ability to act as a chiral selector in chromatographic separations has made it a valuable tool for resolving enantiomeric excesses in complex mixtures. This capability is particularly useful in the quality control of pharmaceuticals, where precise determination of enantiomeric composition is critical.

The Fmoc group within this compound has also been a focus of recent research efforts. Scientists have explored modifications to the Fmoc structure to enhance its properties further, such as increasing its stability or improving its compatibility with specific reaction conditions. These modifications have opened up new avenues for the application of 2-N-Ethyl... in diverse chemical and biochemical processes.

In conclusion, 2-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid (CAS No. 2171634-34-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and analytical techniques, continues to drive innovation in fields such as drug delivery, materials science, and analytical chemistry. As research into this compound progresses, it is anticipated that new and exciting applications will emerge, further solidifying its importance in modern science.